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Compound of Interest

Compound Name:
3-Phenyl-2-(phenylsulfonyl)-1,2-

oxaziridine

CAS No.: 63160-13-4

Cat. No.: B130278

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for

conducting asymmetric oxidation reactions using Davis reagents, a class of N-

sulfonyloxaziridines. This powerful method offers a reliable and highly stereoselective approach

for the synthesis of valuable chiral molecules, particularly α-hydroxy carbonyl compounds and

chiral sulfoxides, which are common motifs in natural products and pharmaceutical agents.[1]

Introduction
The Davis oxidation utilizes chiral N-sulfonyloxaziridines, most notably those derived from

camphor, to achieve enantioselective oxygen transfer to a variety of nucleophilic substrates.[2]

The reaction is prized for its operational simplicity, high levels of stereocontrol, and broad

substrate applicability.[1] The most common applications include the asymmetric α-

hydroxylation of enolates derived from ketones, esters, and amides, as well as the asymmetric

oxidation of sulfides to sulfoxides.[3][4]
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Reaction Principle and Mechanism
The core of the Davis oxidation lies in the transfer of an oxygen atom from the strained three-

membered oxaziridine ring to a nucleophile.[5] In the case of α-hydroxylation, the reaction

proceeds via the formation of an enolate in the presence of a base. This enolate then acts as a

nucleophile, attacking the electrophilic oxygen atom of the Davis reagent in an SN2-type

mechanism.[1][6][7] The resulting hemiaminal intermediate subsequently fragments to yield the

desired α-hydroxy carbonyl compound and a sulfinimine byproduct.[1][6][7] The stereochemical

outcome of the reaction is dictated by the chiral scaffold of the oxaziridine, which directs the

approach of the nucleophile.

Data Presentation
The following tables summarize the performance of Davis reagents in the asymmetric oxidation

of various substrates, providing a clear comparison of yields and enantiomeric excess (ee).
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Substra
te
(Ketone/
Ester)

Chiral
Davis
Reagent

Base Solvent
Temp
(°C)

Yield
(%)

ee (%)
Referen
ce

Propioph

enone

(+)-

(Campho

rsulfonyl)

oxaziridin

e

KHMDS THF -78 85 95

J. Am.

Chem.

Soc.

1990,

112,

6679

2-Methyl-

1-

tetralone

(+)-

(Campho

rsulfonyl)

oxaziridin

e

NaHMDS THF -78 92 96

J. Am.

Chem.

Soc.

1990,

112,

6679

2-

Phenylcy

clohexan

one

(+)-

(Campho

rsulfonyl)

oxaziridin

e

LDA THF -78 88 >98

J. Am.

Chem.

Soc.

1990,

112,

6679

Ethyl 2-

methyl-3-

oxobutan

oate

(+)-

(Campho

rsulfonyl)

oxaziridin

e

NaH THF -78 75 88

Org. Lett.

2001, 3,

23, 3655-

3658

tert-Butyl

2-

oxocyclo

pentanec

arboxylat

e

(+)-

(Campho

rsulfonyl)

oxaziridin

e

LiHMDS THF -78 90 92

J. Org.

Chem.

1994, 59,

18,

5358–

5363
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Asymmetric Oxidation of Sulfides
Substrate
(Sulfide)

Chiral
Davis
Reagent

Solvent Temp (°C) Yield (%) ee (%)
Referenc
e

Thioanisole

(+)-

(Camphors

ulfonyl)oxa

ziridine

CCl4 20 95 88

J. Org.

Chem.

1982, 47,

1774-1775

Methyl p-

tolyl sulfide

(+)-

(Camphors

ulfonyl)oxa

ziridine

CCl4 20 98 91

J. Org.

Chem.

1982, 47,

1774-1775

Benzyl

phenyl

sulfide

(+)-

(Camphors

ulfonyl)oxa

ziridine

CCl4 20 93 75

J. Org.

Chem.

1982, 47,

1774-1775

Ethyl

phenyl

sulfide

(+)-

(Camphors

ulfonyl)oxa

ziridine

CCl4 20 96 85

J. Org.

Chem.

1982, 47,

1774-1775

Experimental Protocols
The following are generalized protocols for the asymmetric α-hydroxylation of a ketone and the

asymmetric oxidation of a sulfide using a chiral Davis reagent. Note: These are general

guidelines, and optimization of reaction conditions (e.g., base, solvent, temperature, and

reaction time) may be necessary for specific substrates.

Protocol for Asymmetric α-Hydroxylation of a Ketone
Materials:

Ketone substrate

Chiral Davis Reagent (e.g., (+)-(Camphorsulfonyl)oxaziridine)
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Anhydrous Tetrahydrofuran (THF)

Strong, non-nucleophilic base (e.g., Lithium diisopropylamide (LDA), Sodium

hexamethyldisilazide (NaHMDS), or Potassium hexamethyldisilazide (KHMDS))

Saturated aqueous ammonium chloride (NH4Cl) solution

Organic solvent for extraction (e.g., ethyl acetate)

Drying agent (e.g., anhydrous sodium sulfate or magnesium sulfate)

Procedure:

Enolate Formation: A solution of the ketone (1.0 mmol) in anhydrous THF (5 mL) is cooled to

-78 °C under an inert atmosphere (e.g., argon or nitrogen).

To this cooled solution, a solution of the base (1.1 mmol) in THF is added dropwise. The

mixture is stirred at -78 °C for 30-60 minutes to ensure complete enolate formation.

Oxidation: A solution of the chiral Davis reagent (1.2 mmol) in anhydrous THF (5 mL) is

added dropwise to the enolate solution at -78 °C.

The reaction mixture is stirred at -78 °C for 1-3 hours, or until TLC analysis indicates

complete consumption of the starting material.

Quenching and Workup: The reaction is quenched by the addition of a saturated aqueous

NH4Cl solution (10 mL).

The mixture is allowed to warm to room temperature, and the aqueous layer is extracted with

an organic solvent (e.g., ethyl acetate, 3 x 20 mL).

The combined organic layers are washed with brine, dried over an anhydrous drying agent,

filtered, and concentrated under reduced pressure.

Purification: The crude product is purified by flash column chromatography on silica gel to

afford the desired α-hydroxy ketone. The enantiomeric excess can be determined by chiral

HPLC or GC analysis.
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Protocol for Asymmetric Oxidation of a Sulfide
Materials:

Sulfide substrate

Chiral Davis Reagent (e.g., (+)-(Camphorsulfonyl)oxaziridine)

Anhydrous solvent (e.g., carbon tetrachloride (CCl4) or chloroform (CHCl3))

Procedure:

Reaction Setup: To a solution of the sulfide (1.0 mmol) in the anhydrous solvent (10 mL) at

the desired temperature (e.g., 20 °C), a solution of the chiral Davis reagent (1.1 mmol) in the

same solvent (5 mL) is added.

Reaction Monitoring: The reaction mixture is stirred at this temperature, and the progress of

the reaction is monitored by TLC or GC analysis.

Workup: Upon completion, the solvent is removed under reduced pressure.

Purification: The crude product is purified by flash column chromatography on silica gel to

yield the chiral sulfoxide. The enantiomeric excess is determined by chiral HPLC or GC

analysis.

Mandatory Visualizations
Signaling Pathway Diagram
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Caption: Mechanism of Asymmetric α-Hydroxylation with Davis Reagent.

Experimental Workflow Diagram
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Caption: Experimental Workflow for Asymmetric α-Hydroxylation.
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Caption: Key Features and Applications of Davis Reagents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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